N1-(3-fluorophenyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-fluorophenyl)-N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C22H26FN3O4S/c1-16-8-10-20(11-9-16)31(29,30)26-14-3-2-7-19(26)12-13-24-21(27)22(28)25-18-6-4-5-17(23)15-18/h4-6,8-11,15,19H,2-3,7,12-14H2,1H3,(H,24,27)(H,25,28)
• InChI Key: YKKBKBQQUIRKJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C22H26FN3O4S
• Molecular Weight: 447.5 g/mol

Description

N1-(3-fluorophenyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide, commonly known as FTO inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FTO inhibitor is a selective inhibitor of fat mass and obesity-associated protein (FTO), which is a demethylase enzyme that plays a crucial role in the regulation of body weight and energy homeostasis.

Scientific Research Applications

Neuropharmacological Research

Orexin Receptor Antagonism

The study by Piccoli et al. (2012) investigated the effects of various orexin receptor antagonists in a binge eating model in rats, highlighting the role of orexin (OX) and their receptors (OXR) in modulating feeding, arousal, stress, and drug abuse. This research suggests potential applications of related compounds in understanding compulsive food intake and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Synthetic Chemistry and Drug Design

Novel Synthetic Routes and Rearrangements

Mamedov et al. (2016) developed a novel synthetic approach for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing the flexibility and utility of oxalamides in synthetic organic chemistry. This could indicate the synthetic interest in compounds like N1-(3-fluorophenyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide for generating new chemical entities (Mamedov et al., 2016).

Potential Therapeutic Applications

Cytotoxicity and Anticancer Properties

Research by Parthiban et al. (2011) on polyfunctionalized piperidone oxime ethers and their cytotoxicity on HeLa cells demonstrates the interest in piperidine derivatives for developing anticancer therapies. The structural features and biological activity of such compounds could provide a basis for exploring the therapeutic potential of N1-(3-fluorophenyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide in oncology (Parthiban et al., 2011).